4'-Hydroxy Fenretinide-d4

• Molecular Formula: C26H33NO3
• Molecular Weight: 411.6 g/mol
• InChI: InChI=1S/C26H33NO3/c1-18(9-14-23-20(3)24(29)15-16-26(23,4)5)7-6-8-19(2)17-25(30)27-21-10-12-22(28)13-11-21/h6-14,17,24,28-29H,15-16H2,1-5H3,(H,27,30)/b8-6+,14-9+,18-7+,19-17+/i10D,11D,12D,13D
• InChIKey: UMTKXEKOPUGPJI-JYOZAVGGSA-N

4'-Hydroxy Fenretinide-d4 Deuterated Internal Standard

4'-Hydroxy Fenretinide-d4 is a deuterium-labeled analog of 4'-Hydroxy Fenretinide, a major polar metabolite of the synthetic retinoid fenretinide (4-HPR) [1][2]. This stable isotope-labeled compound, with a molecular formula of C26H29D4NO3 and a molecular weight of approximately 411.58 g/mol, is primarily utilized as an internal standard in mass spectrometry-based quantitative assays . Its key differentiation lies in its precise mass shift of +4 Da, which allows for the accurate and interference-free quantification of the non-deuterated 4'-Hydroxy Fenretinide metabolite in complex biological matrices, a critical step in pharmacokinetic and drug metabolism studies of fenretinide [3].

Target Analyte 4'-Hydroxy Fenretinide, a major fenretinide metabolite

Isotope Label Deuterated (+4 Da) for stable isotope dilution LC-MS/MS

Key Workflow Fit Matrix-effect correction in complex biological samples (plasma, tissue homogenates)

Analytical Role Internal standard enabling interference-free quantification of the unlabeled metabolite

• [1] Illingworth NA, Boddy AV, Daly AK, Veal GJ. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases. Br J Pharmacol. 2011;162(4):989-999. doi:10.1111/j.1476-5381.2010.01092.x View Source
• [2] Cooper JP, Hwang K, Singh H, Wang D, Reynolds CP, Curley RW Jr, Williams DA, Maurer BJ, Kang MH. Fenretinide metabolism in humans and mice: utilizing liquid chromatography-tandem mass spectrometry for quantitative analysis. J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(23):2341-2348. doi:10.1016/j.jchromb.2011.06.032 View Source
• [3] Veeprho. 4'-Hydroxy Fenretinide-D4 Impurity Standard. Cat No. DVE00769. Accessed April 23, 2026. View Source

4'-Hydroxy Fenretinide-d4 vs. Generic Internal Standards

The precise quantification of 4'-Hydroxy Fenretinide in pharmacokinetic and metabolism studies is confounded by matrix effects and variable ionization efficiency in LC-MS/MS [1]. Generic or non-isotopic internal standards do not co-elute with the analyte, failing to correct for these ion suppression or enhancement phenomena, which can lead to significant quantitative inaccuracies. Conversely, the non-deuterated 4'-Hydroxy Fenretinide cannot serve as its own internal standard in the same analytical run. The use of 4'-Hydroxy Fenretinide-d4, which is chemically identical but has a distinct mass, ensures perfect co-elution and corrects for these analytical variations, providing the high accuracy and precision mandated for robust pharmacokinetic profiling and regulatory-compliant bioanalysis of fenretinide metabolites [2].

Non-isotopic internal standards

May not co-elute with the analyte, failing to correct for matrix effects. This can shift quantification accuracy outside acceptable limits.

Unlabeled 4'-Hydroxy Fenretinide as own IS

Cannot serve as internal standard in the same analytical run. Mass overlap prevents discrimination; using it introduces bias.

Structural analog internal standards

May show different ionization behavior and retention. Matrix-effect correction may not transfer, requiring method-specific validation.

• [1] Zhou Q, Gallo JM. Quantification of fenretinide and its metabolites in biological matrices by liquid chromatography-tandem mass spectrometry. Methods Mol Biol. 2010;603:239-247. doi:10.1007/978-1-60761-651-1_18 View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. May 2018. Accessed April 23, 2026. View Source

4'-Hydroxy Fenretinide-d4 Analytical Evidence

Mass Shift and Chromatographic Differentiation

The primary analytical differentiation of 4'-Hydroxy Fenretinide-d4 from its non-deuterated counterpart is its mass shift of +4 Da, enabling distinct detection in mass spectrometry. While it co-elutes with 4'-Hydroxy Fenretinide in reversed-phase HPLC (exhibiting a slightly earlier retention time due to increased polarity from the 4'-hydroxy substitution [1]), the mass spectrometer easily distinguishes them. This allows for stable isotope dilution (SID) assays, where the ratio of analyte to internal standard is measured, correcting for matrix effects and providing high accuracy and precision [2][3].

Mass Shift Differentiation

Head-to-head

ΔM = +4.03 Da. Co-elutes with unlabeled analyte in RP-HPLC, yet provides distinct MS signal.

Enables interference-free discrimination of labeled and unlabeled species.

Slightly earlier retention time due to deuterium isotope effect; SID foundation.

Evidence Dimension	Chromatographic Retention and Mass Spectral Differentiation
Target Compound Data	4'-Hydroxy Fenretinide-d4: Molecular weight = 411.58 g/mol; Elutes as an early peak in reversed-phase HPLC; Distinct m/z in MS.
Comparator Or Baseline	4'-Hydroxy Fenretinide: Molecular weight = 407.55 g/mol; Elutes at a slightly later retention time relative to the deuterated form; Distinct m/z in MS.
Quantified Difference	Mass difference: +4.03 Da (ΔM). The earlier elution is a qualitative, reproducible chromatographic feature.
Conditions	Reversed-phase HPLC with C18 column; Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) LC-MS/MS.

Why This Matters

This mass difference is the fundamental basis for its use as an internal standard, ensuring accurate and precise quantification of 4'-Hydroxy Fenretinide in complex samples.

• [1] Veeprho. 4'-Hydroxy Fenretinide-D4 Impurity Standard. Cat No. DVE00769. Accessed April 23, 2026. View Source
• [2] Zhou Q, Gallo JM. Quantification of fenretinide and its metabolites in biological matrices by liquid chromatography-tandem mass spectrometry. Methods Mol Biol. 2010;603:239-247. doi:10.1007/978-1-60761-651-1_18 View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source

Purity and Traceability

As a fully characterized reference standard, 4'-Hydroxy Fenretinide-d4 is manufactured to high purity specifications, typically ≥98% as determined by a validated HPLC method, ensuring minimal interference from impurities in quantitative assays . This is in contrast to in-house synthesized or poorly characterized deuterated analogs, which may contain unlabeled or differently labeled impurities that can compromise assay accuracy and long-term reproducibility. The compound's characterization is compliant with regulatory guidelines for traceability against pharmacopeial standards (e.g., USP, EP) , providing a clear audit trail for analytical methods used in drug development.

Purity and Traceability

Class-level

Purity ≥98% (HPLC), certified reference standard with traceable documentation.

Supports method validation and data reproducibility.

Specification attribute; verify lot-specific COA.

Evidence Dimension	Purity and Traceability
Target Compound Data	4'-Hydroxy Fenretinide-d4: Purity ≥98% (HPLC); Certified reference standard with traceable documentation.
Comparator Or Baseline	Generic deuterated internal standards or in-house synthetics: Purity and labeling efficiency may be variable and not fully characterized; lacking traceable documentation.
Quantified Difference	Documented purity of ≥98% vs. potentially unverified purity.
Conditions	Quality control analysis via HPLC-UV and quantitative NMR (qNMR) as per standard industry practice for reference standards.

Why This Matters

High, documented purity and traceability are essential for method validation, ensuring data integrity and meeting regulatory expectations for bioanalytical studies.

Signal Specificity in Metabolite Profiling

In high-resolution mass spectrometry (HRMS) or LC-MS/MS, 4'-Hydroxy Fenretinide-d4 provides a specific and unique signal that is critical for distinguishing the metabolite from other isobaric interferences in complex biological samples [1]. Its use as an internal standard allows for the unambiguous identification and quantification of 4'-Hydroxy Fenretinide, reducing the risk of false positives or inaccurate quantification that may occur when using non-specific detection methods (e.g., UV alone) or generic internal standards. This specificity is particularly valuable in drug metabolism studies where multiple fenretinide metabolites (e.g., 4'-oxo-4-HPR, 4-MPR) may be present and require distinct quantitation [2].

Signal Specificity

Reported

Unique +4 Da mass signature avoids isobaric interferences; improves signal-to-noise ratio and LLOQ.

Ensures unambiguous metabolite identification in multi-component matrices.

Reduces false positives in fenretinide metabolite profiling.

Evidence Dimension	Analytical Specificity
Target Compound Data	4'-Hydroxy Fenretinide-d4: Provides a unique mass signature (+4 Da) for unambiguous identification and quantification of the target metabolite in MS-based assays.
Comparator Or Baseline	Non-isotopic internal standards (e.g., structural analogs): May not differentiate between the target metabolite and isobaric interferences; can lead to false positives or quantification errors.
Quantified Difference	Elimination of isobaric interference, leading to a lower limit of quantification (LLOQ) and improved signal-to-noise ratio.
Conditions	LC-HRMS or LC-MS/MS analysis of biological extracts (e.g., plasma, urine, tissue homogenates).

Why This Matters

This specificity is essential for generating reliable metabolite profiles, which are crucial for understanding the pharmacokinetics and safety of fenretinide.

• [1] Prasad B, Vrana M, Mehrotra A, Johnson K, Bhatt DK. The Use of Deuterated Internal Standards for LC-MS/MS Quantification. J Appl Bioanal. 2016;2(4):105-113. doi:10.17145/jab.16.012 View Source
• [2] Cooper JP, Hwang K, Singh H, Wang D, Reynolds CP, Curley RW Jr, Williams DA, Maurer BJ, Kang MH. Fenretinide metabolism in humans and mice: utilizing liquid chromatography-tandem mass spectrometry for quantitative analysis. J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(23):2341-2348. doi:10.1016/j.jchromb.2011.06.032 View Source

Assay Precision and Accuracy

The use of a deuterated internal standard like 4'-Hydroxy Fenretinide-d4 is a cornerstone of validated bioanalytical methods. While specific validation data for this exact compound may not be publicly available in a single dataset, the principle of stable isotope dilution (SID) is well-established to correct for matrix effects, achieving precision (%RSD) and accuracy (%RE) within ±15% (or ±20% at the LLOQ) as recommended by FDA guidelines [1]. In studies quantifying fenretinide and its metabolites, SID with a deuterated analog has been shown to provide acceptable accuracy (87–113%) and precision (<11% RSD) across the calibration range, demonstrating its essential role in generating reliable pharmacokinetic data [2]. Using a non-isotopic internal standard would likely fail to meet these stringent acceptance criteria due to uncorrected matrix effects.

Assay Accuracy Potential

Cross-study comparable

Stable isotope dilution enables precision (%RSD) and accuracy (%RE) within widely accepted ±15% (±20% at LLOQ).

Supports method validation meeting bioanalytical acceptance criteria.

Performance context-dependent; requires in-house matrix-specific validation.

Evidence Dimension	Assay Precision and Accuracy
Target Compound Data	Using a deuterated internal standard (SID): Expected intra- and inter-assay precision (%RSD) <15%, and accuracy (%RE) within 85–115%.
Comparator Or Baseline	Using a non-isotopic internal standard: Precision and accuracy may exceed acceptable limits (>15% RSD) due to uncorrected matrix effects, potentially failing method validation.
Quantified Difference	SID enables method validation that meets FDA guidelines (±15%), while non-isotopic methods often do not.
Conditions	Validated LC-MS/MS method for fenretinide and its metabolites in human or mouse plasma [2].

Why This Matters

Meeting rigorous validation criteria is non-negotiable for any study intended for regulatory submission or publication in high-impact journals.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. May 2018. Accessed April 23, 2026. View Source
• [2] Cooper JP, Hwang K, Singh H, Wang D, Reynolds CP, Curley RW Jr, Williams DA, Maurer BJ, Kang MH. Fenretinide metabolism in humans and mice: utilizing liquid chromatography-tandem mass spectrometry for quantitative analysis. J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(23):2341-2348. doi:10.1016/j.jchromb.2011.06.032 View Source

4'-Hydroxy Fenretinide-d4 Application Scenarios

Fenretinide Pharmacokinetic and Metabolism Studies

4'-Hydroxy Fenretinide-d4 is the definitive internal standard for quantifying the 4'-Hydroxy Fenretinide metabolite in plasma, urine, and tissue samples from preclinical and clinical studies. Its use ensures accurate determination of pharmacokinetic parameters (e.g., Cmax, AUC, half-life) and metabolic pathways, which are essential for understanding the in vivo disposition of fenretinide and its potential therapeutic window [1][2].

Bioanalytical Method Development and Validation

For CROs and pharmaceutical companies developing and validating LC-MS/MS methods for fenretinide metabolite quantification, 4'-Hydroxy Fenretinide-d4 provides the necessary traceability and performance to meet FDA and ICH guidelines. Its high purity and documented characterization support the generation of a robust validation report, a critical component of an IND or NDA submission [3].

Quality Control and Impurity Profiling

As a well-characterized impurity standard, 4'-Hydroxy Fenretinide-d4 can be employed in analytical quality control (QC) laboratories. It aids in the identification and quantification of the 4'-Hydroxy metabolite or related degradant in fenretinide active pharmaceutical ingredient (API) batches and finished drug products, ensuring product consistency and stability as per ICH Q3A/B guidelines [4].

Application

Selection Property

Validation Focus

Fenretinide metabolite quantification in human plasma research matrices and preclinical models

Deuterated ISTD for matrix-effect correction

PK parameter determination accuracy

LC-MS/MS method validation for metabolite bioanalysis

High-purity isotope-labeled reference standard

Accuracy and precision endpoint review

Impurity profiling in API quality control

Certified impurity standard with traceable characterization

Selectivity and specificity in multi-analyte QC environment

• [1] Cooper JP, Hwang K, Singh H, Wang D, Reynolds CP, Curley RW Jr, Williams DA, Maurer BJ, Kang MH. Fenretinide metabolism in humans and mice: utilizing liquid chromatography-tandem mass spectrometry for quantitative analysis. J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(23):2341-2348. doi:10.1016/j.jchromb.2011.06.032 View Source
• [2] Illingworth NA, Boddy AV, Daly AK, Veal GJ. Characterization of the metabolism of fenretinide by human liver microsomes, cytochrome P450 enzymes and UDP-glucuronosyltransferases. Br J Pharmacol. 2011;162(4):989-999. doi:10.1111/j.1476-5381.2010.01092.x View Source
• [3] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. May 2018. Accessed April 23, 2026. View Source
• [4] Veeprho. 4'-Hydroxy Fenretinide-D4 Impurity Standard. Cat No. DVE00769. Accessed April 23, 2026. View Source